Cas no 57967-72-3 (1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-)

• Product name: 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
• CAS No: 57967-72-3
• MF: C₁₅H₂₆O₃
• MW: 254.365145206451
• CID: 368797
• PubChem ID: 108785

1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-6-ol,2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
• [2alpha,5alpha(R*)]-2,6,10,10-tetramethyl1-oxaspiro[4.5]decan-6-yl acetate
• (2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]dec-6-yl acetate
• 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6R)-rel-
• (2R,5S,6R)-rel-1-Oxaspiro[4.5]decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate
• 5V7Y54AAIG
• DTXSID101340575
• 57967-72-3
• 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2alpha,5alpha(S))-
• EINECS 261-048-8
• Q27262918
• 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6S)-rel-
• (2alpha,5alpha(S*))-2,6,10,10-Tetramethyl-1-oxaspiro(4.5)decan-6-yl acetate
• EINECS 261-005-3
• FEMA No. 3651
• 6-ACETOXYDIHYDROTHEASPIRANE [FHFI]
• (2alpha,5alpha(R*))-2,6,10,10-Tetramethyl1-oxaspiro(4.5)decan-6-ylacetate
• 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, acetate, (2R,5S,6S)-rel-
• 57893-27-3
• UNII-5V7Y54AAIG
• 1-Oxaspiro(4.5)decan-6-ol, 2,6,10,10-tetramethyl-, 6-acetate, (2R,5S,6R)-rel-
• [(2R,5S,6R)-2,6,10,10-tetramethyl-1-oxaspiro[4.5]decan-6-yl] acetate
• NS00123299

• Inchi： InChI=1S/C15H26O3/c1-11-7-10-15(17-11)13(3,4)8-6-9-14(15,5)18-12(2)16/h11H,6-10H2,1-5H3/t11-,14-,15+/m1/s1
• InChI Key： LTAWGWRPOGXHBD-DFBGVHRSSA-N
• SMILES： CC1CCC2(O1)C(CCCC2(C)OC(=O)C)(C)C

Computed Properties

• Exact Mass: 254.188195
• Monoisotopic Mass: 254.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.1

Experimental Properties

• Density: 1.01
• Boiling Point: 310.6°Cat760mmHg
• Flash Point: 126.9°C
• Refractive Index: 1.48